Cas no 661485-13-8 (2,3-Pyridinediamine, N-[(4-bromophenyl)methyl]-)
661485-13-8 structure
Product Name:2,3-Pyridinediamine, N-[(4-bromophenyl)methyl]-
CAS No:661485-13-8
MF:C12H12BrN3
MW:278.14778137207
CID:1710942
Update Time:2024-08-31
2,3-Pyridinediamine, N-[(4-bromophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 2,3-Pyridinediamine, N-[(4-bromophenyl)methyl]-
- 2,3-Pyridinediamine, N2-[(4-bromophenyl)methyl]-
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- Inchi: 1S/C12H12BrN3/c13-10-5-3-9(4-6-10)8-16-12-11(14)2-1-7-15-12/h1-7H,8,14H2,(H,15,16)
- InChI Key: TYHCBBHLRKWGBL-UHFFFAOYSA-N
- SMILES: C1(NCC2=CC=C(Br)C=C2)=NC=CC=C1N
Computed Properties
- Exact Mass: 277.02156
Experimental Properties
- Density: 1.534±0.06 g/cm3(Predicted)
- Boiling Point: 446.1±40.0 °C(Predicted)
- PSA: 50.94
- pka: 6.45±0.10(Predicted)
2,3-Pyridinediamine, N-[(4-bromophenyl)methyl]- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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